Cas no 1804626-09-2 (2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its structure features both bromomethyl and iodo substituents, offering versatile reactivity for cross-coupling and nucleophilic substitution reactions. The presence of trifluoromethoxy and trifluoromethyl groups enhances its electron-withdrawing properties, making it valuable in the synthesis of agrochemicals, pharmaceuticals, and advanced materials. This compound serves as a key intermediate for constructing complex heterocyclic frameworks, particularly in the development of bioactive molecules. Its well-defined reactivity and stability under controlled conditions make it a preferred choice for precision synthesis in research and industrial applications.

2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine structure

1804626-09-2 structure

Product Name:2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

CAS No:1804626-09-2

MF:C₈H₃BrF₆INO

MW:449.914414644241

CID:4836923

Update Time:2025-10-29

2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
- Inchi： 1S/C8H3BrF6INO/c9-2-4-3(16)1-5(18-8(13,14)15)6(17-4)7(10,11)12/h1H,2H2
- InChI Key： SFYROBYSOUETSJ-UHFFFAOYSA-N
- SMILES： IC1C=C(C(C(F)(F)F)=NC=1CBr)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 286
XLogP3: 4.2
Topological Polar Surface Area: 22.1

2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029089761-1g	2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine	1804626-09-2	97%	1g	$1,534.70	2022-04-02

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Additional information on 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804626-09-2)

The compound 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804626-09-2) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring bromomethyl, iodo, and trifluoromethoxy substituents, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection innovations.

In recent years, the demand for fluorinated compounds like 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has surged, driven by their enhanced bioavailability and metabolic stability. This aligns with the growing interest in precision medicine and sustainable agriculture, where such compounds play a pivotal role. The CAS No. 1804626-09-2 is often associated with queries about synthetic routes, reactivity, and industrial-scale production, reflecting its importance in modern chemistry.

The pyridine core of this compound is a cornerstone in heterocyclic chemistry, enabling diverse functionalization. The presence of both bromomethyl and iodo groups offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are frequently discussed in academic and industrial forums. Additionally, the trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity, a critical factor in bioactive molecule design.

From an SEO perspective, this compound attracts searches related to high-value intermediates, fluorinated building blocks, and custom synthesis. Analysts note rising trends in queries like "synthesis of iodo- and bromo-substituted pyridines" or "applications of trifluoromethoxy compounds in drug development." These keywords highlight the compound's niche yet expanding role in cutting-edge research.

Quality control and analytical characterization of CAS No. 1804626-09-2 are also hot topics, with techniques like NMR spectroscopy, HPLC, and mass spectrometry being frequently referenced. The compound's stability under various conditions is another area of interest, particularly for researchers optimizing storage protocols or transportation guidelines.

In conclusion, 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine represents a critical tool in the toolkit of synthetic chemists. Its multifaceted reactivity and alignment with green chemistry principles ensure its continued relevance in solving challenges across life sciences and material innovation.